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Compound of Interest

Compound Name: Antibacterial agent 125

Cat. No.: B10857254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antibacterial agent 125 is a synthetic compound identified as a potent antimicrobial against

clinically relevant Gram-positive pathogens, including methicillin-resistant Staphylococcus

aureus (MRSA). Its chemical formula is C₁₅H₁₁ClN₂O, with a molecular weight of 270.71 g/mol

and a CAS number of 1274611-43-6. Preliminary studies indicate that it exhibits significant

inhibitory activity with Minimum Inhibitory Concentration (MIC₅₀) values ranging from 0.25 to 8

μM.[1] The compound has also demonstrated high metabolic stability and a moderate ability to

inhibit biofilm formation. Given its therapeutic potential, robust and reliable analytical methods

for the quantification of Antibacterial agent 125 in various matrices are crucial for preclinical

and clinical development.

This document provides a detailed application note and protocol for the quantification of

Antibacterial agent 125 using High-Performance Liquid Chromatography with Ultraviolet

(HPLC-UV) detection. Additionally, a proposed mechanism of action based on its structural

similarity to quinolone antibiotics is presented, along with corresponding diagrams to illustrate

the experimental workflow and biological pathway.

Physicochemical Properties
A summary of the known physicochemical properties of Antibacterial agent 125 is provided in

the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10857254?utm_src=pdf-interest
https://www.benchchem.com/product/b10857254?utm_src=pdf-body
https://downloads.regulations.gov/FDA-2007-D-0369-0394/attachment_17.pdf
https://www.benchchem.com/product/b10857254?utm_src=pdf-body
https://www.benchchem.com/product/b10857254?utm_src=pdf-body
https://www.benchchem.com/product/b10857254?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1274611-43-6 [2]

Molecular Formula C₁₅H₁₁ClN₂O [2]

Molecular Weight 270.71 g/mol [2]

Appearance Solid

Purity (via HPLC) ≥98% [2]

Solubility

Sparingly soluble in water.

Soluble in organic solvents

such as ethanol, methanol,

and dimethyl sulfoxide

(DMSO).

Proposed Mechanism of Action: Inhibition of
Bacterial DNA Synthesis
Based on its chemical structure, Antibacterial agent 125 is classified as a quinolone

derivative. Quinolone antibiotics are well-characterized inhibitors of bacterial DNA gyrase (a

type II topoisomerase) and topoisomerase IV. These enzymes are essential for bacterial DNA

replication, transcription, and repair. By binding to the enzyme-DNA complex, quinolones

stabilize the cleaved DNA strands, leading to double-strand breaks and ultimately bacterial cell

death. The proposed signaling pathway for Antibacterial agent 125 is depicted below.
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Proposed Mechanism of Action of Antibacterial Agent 125
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Experimental Workflow for Quantification of Antibacterial Agent 125
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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